Cas no 267230-27-3 (Trans-cyclohexanecarboxylic Acid, 2-(1,1-dimethylethoxy)carbonylamino-, methyl ester)

• Product Name: Trans-cyclohexanecarboxylic Acid, 2-(1,1-dimethylethoxy)carbonylamino-, methyl ester
• CAS No: 267230-27-3
• MF: C₁₃H₂₃NO₄
• MW: 257.3260242939
• CID: 1428293
• PubChem ID: 10777538
• Update Time: 2025-04-20

Trans-cyclohexanecarboxylic Acid, 2-(1,1-dimethylethoxy)carbonylamino-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-,methyl ester, (1R,2R)-
• (1R,2R)-methyl 2-((tert-butoxycarbonyl)amino)cyclohexanecarboxylate
• trans-Cyclohexanecarboxylic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-, methyl ester
• P14604
• Methyl trans-2-(Boc-amino)cyclohexane-1-carboxyate
• trans-Methyl 2-((tert-butoxycarbonyl)amino)cyclohexanecarboxylate
• A877160
• AWNIRXMMYAJMNG-NXEZZACHSA-N
• 1839591-69-3
• AS-52224
• rel-(1R,2R)-Methyl 2-((tert-butoxycarbonyl)amino)cyclohexanecarboxylate
• methyl (1R,2R)-2-{[(tert-butoxy)carbonyl]amino}cyclohexane-1-carboxylate
• Methyl (IR,6R)-6tert-butoxycarbonylaminocyclohexane carboxylate
• Methyl trans-2-((tert-butoxycarbonyl)amino)cyclohexane-1-carboxylate
• 267230-27-3
• A927075
• CS-0047744
• methyl (1R,2R)-2-[(2-methylpropan-2-yl)oxycarbonylamino]cyclohexane-1-carboxylate
• trans-2-[[(1,1-Dimethylethoxy)carbonyl]amino]-cyclohexanecarboxylic acid methyl ester
• MFCD28166318
• AKOS025289970
• Methyl (IR,6R)-6-tert-butoxycarbonylaminocyclohexane carboxylate
• SCHEMBL415859
• Methyl (1R,6R)-6-tert-butoxycarbonylaminocyclohexane carboxylate
• Methyl trans-2-(Boc-amino)cyclohexanecarboxylate
• METHYL (1R,2R)-2-[(TERT-BUTOXYCARBONYL)AMINO]CYCLOHEXANE-1-CARBOXYLATE
• Trans-cyclohexanecarboxylic Acid, 2-(1,1-dimethylethoxy)carbonylamino-, methyl ester

• Inchi： 1S/C13H23NO4/c1-13(2,3)18-12(16)14-10-8-6-5-7-9(10)11(15)17-4/h9-10H,5-8H2,1-4H3,(H,14,16)/t9-,10-/m1/s1
• InChI Key： AWNIRXMMYAJMNG-NXEZZACHSA-N
• SMILES： O(C)C([C@@H]1CCCC[C@H]1NC(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 257.16300
• Monoisotopic Mass: 257.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 64.6Ų

Experimental Properties

• PSA: 64.63000
• LogP: 2.63380

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives